Dehydroanacrotine
Dehydroanacrotine
Brand Name:
Vulcanchem
CAS No.:
111844-46-3
VCID:
VC20877121
InChI:
InChI=1S/C18H23NO6/c1-4-11-7-10(2)18(3,23)17(22)24-9-12-5-6-19-8-13(20)15(14(12)19)25-16(11)21/h4-6,10,13,15,20,23H,7-9H2,1-3H3/b11-4+/t10-,13-,15-,18-/m1/s1
SMILES:
CC=C1CC(C(C(=O)OCC2=C3C(C(CN3C=C2)O)OC1=O)(C)O)C
Molecular Formula:
C18H23NO6
Molecular Weight:
349.4 g/mol
Dehydroanacrotine
CAS No.: 111844-46-3
Cat. No.: VC20877121
Molecular Formula: C18H23NO6
Molecular Weight: 349.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 111844-46-3 |
|---|---|
| Molecular Formula | C18H23NO6 |
| Molecular Weight | 349.4 g/mol |
| IUPAC Name | (1S,4E,6R,7R,16R)-4-ethylidene-7,16-dihydroxy-6,7-dimethyl-2,9-dioxa-14-azatricyclo[9.5.1.014,17]heptadeca-11(17),12-diene-3,8-dione |
| Standard InChI | InChI=1S/C18H23NO6/c1-4-11-7-10(2)18(3,23)17(22)24-9-12-5-6-19-8-13(20)15(14(12)19)25-16(11)21/h4-6,10,13,15,20,23H,7-9H2,1-3H3/b11-4+/t10-,13-,15-,18-/m1/s1 |
| Standard InChI Key | AJPUVLCTVZSDCX-QZYMSODOSA-N |
| Isomeric SMILES | C/C=C/1\C[C@H]([C@@](C(=O)OCC2=C3[C@@H]([C@@H](CN3C=C2)O)OC1=O)(C)O)C |
| SMILES | CC=C1CC(C(C(=O)OCC2=C3C(C(CN3C=C2)O)OC1=O)(C)O)C |
| Canonical SMILES | CC=C1CC(C(C(=O)OCC2=C3C(C(CN3C=C2)O)OC1=O)(C)O)C |
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